Cas no 1170114-86-9 (5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide)
5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide
- F5570-0573
- 5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide
- AKOS024513884
- 1170114-86-9
- 5-((4-methylpiperazin-1-yl)sulfonyl)-N-(thiazol-2-yl)furan-2-carboxamide
-
- Inchi: 1S/C13H16N4O4S2/c1-16-5-7-17(8-6-16)23(19,20)11-3-2-10(21-11)12(18)15-13-14-4-9-22-13/h2-4,9H,5-8H2,1H3,(H,14,15,18)
- InChI Key: MNGNRBUHRYBICD-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C(NC2=NC=CS2)=O)O1)(N1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 356.06129735g/mol
- Monoisotopic Mass: 356.06129735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 132Ų
5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5570-0573-2μmol |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-5μmol |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-10μmol |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-20μmol |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-1mg |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-2mg |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-3mg |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-4mg |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-5mg |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5570-0573-10mg |
5-[(4-methylpiperazin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
1170114-86-9 | 10mg |
$79.0 | 2023-09-09 |
5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide
5-(4-Methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide: A Comprehensive Overview
The compound 5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide, identified by the CAS No. 1170114869, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.
The molecular structure of 5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide comprises a furan ring, a piperazine moiety, and a thiazole group, all interconnected through a sulfonyl and amide linkage. This combination of functional groups contributes to its versatile reactivity and selectivity in biochemical environments. The furan ring, known for its aromaticity and reactivity, serves as a scaffold for further chemical modifications. The piperazine group, with its nitrogen atoms, provides additional sites for hydrogen bonding and interactions with biological targets. The thiazole moiety introduces sulfur into the structure, enhancing the compound's stability and bioavailability.
Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including multi-component reactions and catalytic processes, have enabled the efficient production of 5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-y) derivatives. These methods not only improve yield but also ensure the purity required for biological testing. The compound's solubility and stability under various conditions have been extensively studied, making it suitable for use in aqueous environments typical of biological systems.
In terms of pharmacological applications, 5-(4-methylpiperazin-1-y) derivatives have shown promise as inhibitors of key enzymes involved in disease pathways. For instance, studies have demonstrated its potential as a kinase inhibitor, which could be pivotal in treating cancers and inflammatory disorders. Additionally, its ability to modulate ion channels makes it a candidate for developing drugs targeting neurological conditions such as epilepsy and pain management.
The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinities to various protein targets, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have elucidated the electronic structure and reactivity patterns of the molecule, aiding in the design of more potent analogs.
In conclusion, 5-(4-methylpiperazin-1-y) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool in addressing unmet medical needs. Continued research into its properties and applications will undoubtedly unlock new opportunities for therapeutic development.
1170114-86-9 (5-(4-methylpiperazin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)